Cas no 1007112-35-7 (Methyl 2-chlorobenzodoxazole-4-carboxylate)

• Product Name: Methyl 2-chlorobenzodoxazole-4-carboxylate
• CAS No: 1007112-35-7
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• MDL: MFCD11111729
• CID: 830348
• PubChem ID: 56924368
• Update Time: 2025-08-03

Methyl 2-chlorobenzodoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chlorobenzo[d]oxazole-4-carboxylate
• Methyl 2-chloro-1,3-benzoxazole-4-carboxylate
• 4-BENZOXAZOLECARBOXYLIC ACID, 2-CHLORO, METHYL ESTER
• CAS:1007112-35-7
• DB-360683
• methyl 2-chlorobenzoxazole-4-carboxylate
• 2-chloro-benzooxazole-4-carboxylic acid methyl ester
• MFCD11111729
• methyl2-chlorobenzo[d]oxazole-4-carboxylate
• 1007112-35-7
• AKOS015850446
• EN300-3527242
• SCHEMBL1005898
• 4-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester
• DTXSID10718826
• F11963
• QXOMDXKTDOJUPP-UHFFFAOYSA-N
• Methyl 2-chlorobenzodoxazole-4-carboxylate

• MDL： MFCD11111729
• Inchi： 1S/C9H6ClNO3/c1-13-8(12)5-3-2-4-6-7(5)11-9(10)14-6/h2-4H,1H3
• InChI Key： QXOMDXKTDOJUPP-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2C(=O)OC)O1

Computed Properties

• Exact Mass: 211.00400
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 287.8±13.0 °C at 760 mmHg
• Flash Point: 127.9±19.8 °C
• PSA: 52.33000
• LogP: 2.26780
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-chlorobenzodoxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Methyl 2-chlorobenzodoxazole-4-carboxylate

Comprehensive Overview of Methyl 2-chlorobenzodoxazole-4-carboxylate (CAS 1007112-35-7): Properties, Applications, and Industry Insights

Methyl 2-chlorobenzodoxazole-4-carboxylate (CAS 1007112-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzodoxazole family, characterized by a fused heterocyclic ring system, which is often leveraged for its bioactivity. With the increasing demand for novel small-molecule intermediates, this ester derivative has become a focal point in synthetic chemistry workflows.

The molecular structure of Methyl 2-chlorobenzodoxazole-4-carboxylate incorporates a chloro-substituent at the 2-position and a methyl ester group at the 4-position, enhancing its reactivity in cross-coupling reactions. Researchers frequently explore its utility in constructing biologically active scaffolds, particularly in the development of antimicrobial agents and enzyme inhibitors. Recent studies highlight its role in optimizing drug-like properties, such as solubility and metabolic stability, aligning with the industry's shift toward fragment-based drug design.

In the context of green chemistry, CAS 1007112-35-7 has been evaluated for its compatibility with catalytic methodologies, including palladium-catalyzed C–H functionalization. This aligns with the growing emphasis on sustainable synthesis in academic and industrial labs. Analytical techniques like HPLC and LC-MS are routinely employed to monitor its purity, a critical factor given its use in high-value intermediates for APIs (Active Pharmaceutical Ingredients).

From a commercial perspective, the compound’s availability as a building block has surged, driven by its applications in crop protection chemicals and material science. Patent literature reveals its incorporation into light-emitting materials for OLEDs, addressing the demand for energy-efficient technologies. Furthermore, its stability under ambient conditions makes it a practical choice for scale-up processes in contract manufacturing organizations (CMOs).

Frequently asked questions in search engines, such as "synthetic routes for Methyl 2-chlorobenzodoxazole-4-carboxylate" or "CAS 1007112-35-7 suppliers," reflect its industrial relevance. To address these queries, this article consolidates data on regioselective modifications and global sourcing trends, offering actionable insights for chemists and procurement specialists alike. The compound’s synergy with AI-driven retrosynthesis tools also positions it at the forefront of digital chemistry innovations.

In summary, Methyl 2-chlorobenzodoxazole-4-carboxylate exemplifies the intersection of structural versatility and functional adaptability. As research continues to uncover its potential in precision medicine and smart materials, its role in advancing next-generation chemical solutions remains undeniable. This overview underscores its scientific and commercial value while addressing contemporary search trends in the field.